N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)-N~1~-(tetrahydro-2-furanylmethyl)glycinamide

• IUPAC Name: 2-[(2,5-dichlorophenyl)sulfonyl-(2-phenylethyl)amino]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H24Cl2N2O4S/c22-17-8-9-19(23)20(13-17)30(27,28)25(11-10-16-5-2-1-3-6-16)15-21(26)24-14-18-7-4-12-29-18/h1-3,5-6,8-9,13,18H,4,7,10-12,14-15H2,(H,24,26)
• InChI Key: KVISOVIBAQTPRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C21H24Cl2N2O4S
• Molecular Weight: 471.4 g/mol

Description

N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-(2-phenylethyl)-N~1~-(tetrahydro-2-furanylmethyl)glycinamide is a useful research compound. Its molecular formula is C21H24Cl2N2O4S and its molecular weight is 471.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 470.0833838 g/mol and the complexity rating of the compound is 652. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Applications

Sulfonamide derivatives have shown potential in antiviral applications. For instance, the synthesis of 14-aryl/heteroaryl-14H-dibenzo[a,j]xanthenes using an efficient polymer-supported catalyst revealed significant anti-viral activity against tobacco mosaic virus for certain compounds (Naidu et al., 2012).

Chemical Synthesis and Molecular Engineering

Sulfonamide compounds are pivotal in the synthesis of complex molecules and crystal engineering. A study on the syntheses, structures, and properties of CuII, MnII complexes with novel flexible multidentate ligands, including sulfonamide derivatives, highlights their role in developing new materials with potential applications in catalysis, molecular recognition, and more (Ma et al., 2008).

Osteoclastogenesis Inhibition

Research into sulfonamide derivatives for medical applications includes the study of osteoclastogenesis inhibition. A novel compound, N-phenyl-methylsulfonamido-acetamide (PMSA), was examined for its osteoclast inhibitory activity, demonstrating potential as a therapeutic agent for postmenopausal osteoporosis (Cho et al., 2020).

Fluorescent Molecular Probes

Sulfonamide derivatives have been utilized in the development of fluorescent molecular probes. These compounds, with their strong solvent-dependent fluorescence, serve as tools for studying biological events and processes due to their high sensitivity and specificity (Diwu et al., 1997).

Polymer Science

In the field of polymer science, sulfonated poly(arylene ethers) containing triphenyl methane and tetraphenyl methane moieties were synthesized and evaluated for their potential applications in fuel cells and other technologies, showcasing the versatility of sulfonamide derivatives in material science (Wang et al., 2004).